Cas no 1021229-03-7 (N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• CAS No: 1021229-03-7
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 6175762
• PubChem ID: 42208738
• Update Time: 2025-07-01

N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• 1021229-03-7
• N-[4-[3-[2-(2-methoxyphenyl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• N-(4-(3-((2-methoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
• AKOS024503465
• VU0639278-1
• F5254-0410

• Inchi： 1S/C20H21N3O4S/c1-26-16-6-3-2-5-14(16)10-11-21-18(24)9-8-15-13-28-20(22-15)23-19(25)17-7-4-12-27-17/h2-7,12-13H,8-11H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： UNRLZOILUPUHFQ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(NCCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 122Ų

Additional information on N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide

Professional Introduction to N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-03-7)

N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1021229-03-7, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate molecular architecture of this compound, characterized by a fused heterocyclic system and functionalized side chains, makes it a subject of considerable interest among researchers aiming to develop novel therapeutic agents.

The molecular structure of N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide incorporates several key pharmacophoric elements that are known to contribute to biological activity. The presence of a thiazole ring, which is a common motif in many bioactive compounds, suggests potential interactions with biological targets. Additionally, the furan moiety and the carbamoyl group appended to the ethyl chain further enhance the compound's complexity and may contribute to its pharmacological properties. These structural features are often exploited in the design of molecules that target specific biological pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in various diseases. The compound N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide has been studied for its potential as an inhibitor or modulator of certain enzymes. For instance, the thiazole ring and the carbamoyl group may interact with specific pockets on enzymes such as kinases or phosphodiesterases, leading to altered enzyme activity. This interaction could be exploited to develop treatments for conditions such as cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can fine-tune its biological activity. Researchers have explored various derivatives of N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide to optimize its potency and selectivity. These modifications often involve altering the substituents on the furan ring or the side chains attached to the thiazole ring. Such structural variations can lead to compounds with enhanced efficacy and reduced side effects, making them more suitable for clinical use.

The synthesis of N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, are commonly employed in its preparation. These synthetic strategies not only ensure the accurate construction of the molecular framework but also allow for the introduction of desired functional groups at strategic positions within the molecule.

Evaluation of the pharmacological properties of N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic applications. For example, preliminary data indicate that this compound may inhibit the activity of certain kinases involved in cancer cell proliferation. Additionally, its interaction with other enzymes and receptors has been explored, providing insights into its mechanism of action.

The potential therapeutic applications of N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide are broad and varied. Given its structural features and observed biological activity, this compound may find utility in treating a range of diseases. Researchers are particularly interested in its potential as an anti-cancer agent due to its ability to modulate key enzymes involved in cell signaling pathways. Furthermore, its interaction with inflammatory pathways suggests that it could be developed into a therapeutic for conditions such as rheumatoid arthritis or inflammatory bowel disease.

The development of new drugs is often a lengthy and complex process that involves extensive testing in preclinical models followed by clinical trials. N-[4-(2-{[2-(2-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide is currently undergoing further research to evaluate its safety and efficacy in animal models before moving on to human clinical trials. These studies are crucial for determining whether this compound can be developed into a safe and effective drug for human use.

In conclusion, N-[4-( [ )] ]furan- carboxamide (CAS No.1021229-03-7) is a promising compound with significant potential in pharmaceutical research due to its unique structure and biological activities. Its complex molecular architecture suggests multiple points of interaction with biological targets, making it a valuable candidate for drug discovery efforts aimed at treating various diseases. As research continues into this compound and its derivatives, we can expect further insights into its therapeutic potential and mechanisms of action.